Cas no 2248256-99-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoate
• CAS No: 2248256-99-5
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 6384593
• PubChem ID: 165727806
• Update Time: 2025-07-09

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoate
• EN300-6517061
• 2248256-99-5

• Inchi： 1S/C17H17N3O4/c1-9(8-14-10(2)18-19-11(14)3)17(23)24-20-15(21)12-6-4-5-7-13(12)16(20)22/h4-7,9H,8H2,1-3H3,(H,18,19)
• InChI Key： KZHZYMAPMHKXDC-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC1C(C)=NNC=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoate (CAS No. 2248256-99-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoate (CAS No. 2248256-99-5) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure combines a phthalimide moiety with a 3,5-dimethyl-1H-pyrazole derivative, making it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a bioactive intermediate due to its modular design, which allows for further functionalization.

In recent years, the demand for heterocyclic compounds like this has surged, driven by their versatility in medicinal chemistry and crop protection. The isoindole-1,3-dione core is known for its electron-withdrawing properties, while the pyrazole ring contributes to hydrogen bonding interactions—a combination that enhances binding affinity in target proteins. This dual functionality aligns with current trends in fragment-based drug design, a hot topic in AI-driven molecular optimization platforms.

From a synthetic perspective, the ester linkage in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoate offers hydrolytic stability under physiological conditions, a feature frequently queried in pharmacokinetics studies. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing its purity, as impurities in such intermediates can critically impact downstream applications. These methodologies are widely discussed in open-access chemistry databases, reflecting user search trends for structural validation protocols.

Environmental and regulatory considerations are also paramount. While not classified as hazardous, the compound’s biodegradation pathways warrant investigation—a recurring theme in green chemistry forums. Its logP value (predicted via QSAR models) suggests moderate lipophilicity, relevant for drug delivery system research. Such data points are increasingly indexed in cheminformatics tools, addressing frequent queries about molecular property prediction.

Industrial-scale production of CAS 2248256-99-5 requires optimization of catalytic esterification processes, a topic trending in process chemistry circles. Patent literature indicates its utility as a precursor for small-molecule inhibitors, particularly in kinase-targeted therapies—an area with high search volume due to oncology research advancements. The compound’s methylpropanoate segment further enables prodrug strategies, a technique gaining traction in precision medicine discussions.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,5-dimethyl-1H-pyrazol-4-yl)-2-methylpropanoate exemplifies the intersection of structural complexity and functional adaptability. Its study addresses multiple contemporary scientific inquiries, from computational drug design to sustainable synthesis, ensuring its relevance in both academic and industrial settings.